15-deoxy-Δ-12,14-Prostaglandin J2

• CAS No.: 87893-55-8
• Product Name: 15-deoxy-Δ-12,14-Prostaglandin J2
• Molecular Formula: C20H28O3
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (Z)-7-[(1S,5E)-5-[(E)-oct-2-enylidene]-4-oxocyclopent-2-en-1-yl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H28O3/c1-2-3-4-5-6-10-13-18-17(15-16-19(18)21)12-9-7-8-11-14-20(22)23/h6-7,9-10,13,15-17H,2-5,8,11-12,14H2,1H3,(H,22,23)/b9-7-,10-6+,18-13+/t17-/m0/s1
• Standard InChIKey: VHRUMKCAEVRUBK-GODQJPCRSA-N
• Isomeric SMILES: CCCCC/C=C/C=C/1\[C@H](C=CC1=O)C/C=C\CCCC(=O)O
• SMILES: CCCCCC=CC=C1C(C=CC1=O)CC=CCCCC(=O)O
• Canonical SMILES: CCCCCC=CC=C1C(C=CC1=O)CC=CCCCC(=O)O
• Appearance: Assay:≥97%A solution in methyl acetate
• Physical Description: Solid
• Description: 15-Deoxy-delta-12, 14-PGJ2, also known as 15-deoxy-PGJ2 or 15-deoxyprostaglandin J2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 15-deoxy-delta-12, 14-PGJ2 is considered to be an eicosanoid lipid molecule. 15-Deoxy-delta-12, 14-PGJ2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 15-Deoxy-delta-12, 14-PGJ2 has been detected in multiple biofluids, such as urine and blood. Within the cell, 15-deoxy-delta-12, 14-PGJ2 is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, 15-deoxy-delta-12, 14-PGJ2 is involved in the lumiracoxib action pathway, the salsalate action pathway, the arachidonic Acid metabolism pathway, and the acetaminophen action pathway. 15-Deoxy-delta-12, 14-PGJ2 is also involved in a couple of metabolic disorders, which include leukotriene C4 synthesis deficiency and the tiaprofenic Acid action pathway.; 15-deoxy-Delta(12,14)-prostaglandin J2 is a prostaglandin J derivative comprising prostaglandin J2 lacking the 15-hydroxy group and having C=C double bonds at the 12- and 14-positions. It has a role as a metabolite, an electrophilic reagent and an insulin-sensitizing drug. It derives from a prostaglandin J2. It is a conjugate acid of a 15-deoxy-Delta(12,14)-prostaglandin J2(1-).
• Synonyms: 15-deoxy-12,14-prostaglandin J2; 15-deoxy-delta(12,14)-prostaglandin J2; 15-deoxy-delta(12,14)PGJ2; 15-deoxy-delta-12,14-prostaglandin J2
• PubChem Compound: 5311211
• Last Modified: Nov 11 2021